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Compound of Interest

Compound Name: 3-Chloro-6-methylpicolinic acid

CAS No.: 894074-82-9

Cat. No.: B1456806

Get Quote

Application Note: Formulation Development for 3-Chloro-6-Methylpicolinic Acid-Based

Herbicides

Abstract
This application note details the protocol for formulating 3-chloro-6-methylpicolinic acid, a

synthetic auxin herbicide structurally analogous to clopyralid and picloram. Due to the low

water solubility of the parent acid, this guide focuses on the development of a Soluble Liquid

(SL) concentrate via salt formation (neutralization). We provide a step-by-step methodology for

selecting counter-ions, managing the exothermic neutralization process, and validating stability

using CIPAC standards.

Physicochemical Profiling & Strategy
3-chloro-6-methylpicolinic acid belongs to the pyridine carboxylic acid family. Like its

analogs, it acts as an auxin mimic, disrupting plant growth regulation.[1]
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The parent acid exhibits poor water solubility (typically <1 g/L), making direct aqueous

formulation impossible. The industry-standard solution is salt formation.

Acid Form (Lipophilic): Penetrates cuticle well but difficult to formulate in water.

Salt Form (Hydrophilic): Highly water-soluble, stable, but requires surfactants for leaf uptake.

Counter-Ion Selection Matrix
The choice of neutralizing base determines the maximum loading (g ae/L) and cold-storage

stability.

Counter-Ion Base Resulting Salt Solubility Profile Recommended Use

Monoethanolamine

(MEA)
MEA Salt High (>500 g/L)

Standard. Excellent

cost/performance

balance.

Dimethylamine (DMA) DMA Salt Very High (>600 g/L)

High-load

formulations; requires

volatility management.

Potassium Hydroxide

(KOH)
K-Salt Moderate-High

Lower cost; risk of

crystal growth at

<0°C.

Triisopropanolamine

(TIPA)
TIPA Salt High

Premium. Better

compatibility with hard

water.

Recommendation: Start with MEA or DMA for optimal solubility and bioefficacy balance.

Formulation Protocol: Soluble Liquid (SL)
Target Concentration: 300 g ae/L (Acid Equivalent) Formulation Type: Soluble Liquid (SL)

Materials Required
Active Ingredient: 3-chloro-6-methylpicolinic acid (Technical grade, >95% purity).
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Neutralizing Agent: Monoethanolamine (MEA) or Dimethylamine (40% aq. solution).

Sequestrant: EDTA-Na4 or GLDA (to prevent hard water precipitation).

Surfactant: Tallow amine ethoxylate (15 EO) or Alkyl polyglucoside (APG) for greener

profiles.

Solvent: Deionized water.[2]

Manufacturing Workflow (Step-by-Step)
Step 1: Water Charge & Sequestration

Charge the reaction vessel with 40% of the total required deionized water.

Add the sequestrant (0.5% w/w). Agitate until fully dissolved.

Why? Picolinic salts can precipitate in the presence of Ca++ or Mg++ ions in field spray

tanks.

Step 2: Active Ingredient Dispersion

Start high-shear agitation (overhead stirrer).

Slowly add the solid 3-chloro-6-methylpicolinic acid technical material.

Result: A white, milky slurry. The acid will not dissolve yet.

Step 3: Neutralization (The Critical Step)

Slowly dose the amine (MEA/DMA) into the slurry.

Monitor Temperature: The acid-base reaction is exothermic. Maintain temperature <50°C to

prevent thermal degradation.

Continue addition until the solution becomes clear and pH reaches 7.0 – 7.5.

Note: A slight excess of amine (pH 8.0) improves cold stability but may increase volatility.
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Step 4: Adjuvant Addition

Once the solution is clear and cooled to <35°C, add the surfactant (10-15% w/w).

Caution: Avoid air entrainment (foaming) by reducing stirrer speed.

Step 5: Final Adjustment & Filtration

Top up with water to the final volume.

Filter through a 1-micron polypropylene filter to remove particulates.

Process Visualization
Manufacturing Logic Flow
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Figure 1: Step-by-step manufacturing workflow for the Soluble Liquid (SL) formulation,

highlighting the critical exothermic control point.

Quality Control & Stability Protocols
Every batch must be validated against CIPAC (Collaborative International Pesticides Analytical

Council) methods to ensure regulatory compliance and shelf-life.

Key Analytical Tests
Parameter Method

Acceptance
Criteria

Troubleshooting

pH (1% dilution) CIPAC MT 75.3 7.0 – 8.5

If <7.0, add more

amine. If >9.0, risk of

hydrolysis.

Dilution Stability CIPAC MT 41
No precipitation after

24h

Add more sequestrant

or switch to TIPA salt.

Low Temp Stability CIPAC MT 39.3
No crystals at 0°C (7

days)

Increase amine

excess or add

antifreeze (Propylene

Glycol).

Accelerated Storage CIPAC MT 46.3
Degradation < 5%

after 14 days @ 54°C

Check raw material

purity; ensure pH is

not too alkaline.

Bioefficacy Mechanism (Auxin Pathway)
Understanding the uptake mechanism helps in selecting the right adjuvant. The salt must

dissociate, and the acid must penetrate the waxy cuticle.

Spray Droplet
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(Waxy Cuticle)
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Figure 2: Mode of Action pathway. The formulation must ensure the hydrophilic salt can

traverse the lipophilic cuticle, often requiring specific surfactants.

Troubleshooting & Optimization
Issue: Crystal formation in winter.

Root Cause:[3][4][5] Solubility limit of the salt reached.

Fix: Switch from Potassium salt to DMA/IPA salt. Add 5% Propylene Glycol as a co-

solvent/antifreeze.

Issue: Excessive Foaming during filling.

Root Cause:[3][4][5] High surfactant load.

Fix: Add a silicone-based antifoam (e.g., Polydimethylsiloxane) at 0.05% during the final

mixing stage.

Issue: Hard Water Incompatibility.

Root Cause:[3][4][5] Calcium picolinate formation (insoluble).

Fix: Increase EDTA/GLDA loading or use an ammonium sulfate (AMS) tank mix

conditioner.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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